Cas no 827015-02-1 (1H-Indole, 3-[[4-(2,6-dimethylphenyl)-1-piperidinyl]methyl]-2-phenyl-)

• Product name: 1H-Indole, 3-[[4-(2,6-dimethylphenyl)-1-piperidinyl]methyl]-2-phenyl-
• CAS No: 827015-02-1
• MF: C₂₈H₃₀N₂
• MW: 394.551207065582
• CID: 686925
• PubChem ID: 11440819

1H-Indole, 3-[[4-(2,6-dimethylphenyl)-1-piperidinyl]methyl]-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 3-[[4-(2,6-dimethylphenyl)-1-piperidinyl]methyl]-2-phenyl-
• 3-[[4-(2,6-dimethylphenyl)piperidin-1-yl]methyl]-2-phenyl-1H-indole
• SCHEMBL5434438
• 827015-02-1
• DTXSID40465992

• Inchi： InChI=1S/C28H30N2/c1-20-9-8-10-21(2)27(20)22-15-17-30(18-16-22)19-25-24-13-6-7-14-26(24)29-28(25)23-11-4-3-5-12-23/h3-14,22,29H,15-19H2,1-2H3
• InChI Key： KDDFQZJATHSTAW-UHFFFAOYSA-N
• SMILES： CC1=C(C(=CC=C1)C)C2CCN(CC2)CC3=C(NC4=CC=CC=C43)C5=CC=CC=C5

Computed Properties

• Exact Mass: 394.240898965g/mol
• Monoisotopic Mass: 394.240898965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 19Ų
• XLogP3: 6.5